Cas no 2229644-36-2 (3-6-(pyrrolidin-1-yl)pyridin-3-ylprop-2-en-1-ol)

• Product Name: 3-6-(pyrrolidin-1-yl)pyridin-3-ylprop-2-en-1-ol
• CAS No: 2229644-36-2
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• CID: 6508874
• PubChem ID: 165706074
• Update Time: 2025-10-29

3-6-(pyrrolidin-1-yl)pyridin-3-ylprop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-6-(pyrrolidin-1-yl)pyridin-3-ylprop-2-en-1-ol
• 2229644-36-2
• 3-[6-(pyrrolidin-1-yl)pyridin-3-yl]prop-2-en-1-ol
• EN300-1740399

• Inchi： 1S/C12H16N2O/c15-9-3-4-11-5-6-12(13-10-11)14-7-1-2-8-14/h3-6,10,15H,1-2,7-9H2/b4-3+
• InChI Key： KAMNLTKVGBFKJL-ONEGZZNKSA-N
• SMILES： OC/C=C/C1=CN=C(C=C1)N1CCCC1

Computed Properties

• Exact Mass: 204.126263138g/mol
• Monoisotopic Mass: 204.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 36.4Ų

Additional information on 3-6-(pyrrolidin-1-yl)pyridin-3-ylprop-2-en-1-ol

Introduction to 3-6-(pyrrolidin-1-yl)pyridin-3-ylprop-2-en-1-ol (CAS No: 2229644-36-2)

3-6-(pyrrolidin-1-yl)pyridin-3-ylprop-2-en-1-ol, identified by its Chemical Abstracts Service (CAS) number 2229644-36-2, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a conjugated system of a pyridine ring and a pyrrolidine moiety, has garnered attention due to its structural complexity and potential biological activities. The presence of both nitrogen-containing heterocycles suggests a high degree of versatility in its interactions with biological targets, making it a promising candidate for further investigation in drug discovery and development.

The compound's structure, characterized by a propenyl side chain linking the pyridine and pyrrolidine rings, introduces additional conformational flexibility. This feature is particularly valuable in medicinal chemistry, as it allows for fine-tuning of pharmacokinetic properties such as solubility, metabolic stability, and binding affinity. The 3-position substituents on the pyridine ring and the 6-position substitution on the pyrrolidine ring further enhance its molecular diversity, enabling the exploration of various pharmacophoric patterns.

In recent years, there has been growing interest in the development of small molecules that modulate biological pathways associated with neurological disorders, inflammation, and cancer. The unique scaffold of 3-6-(pyrrolidin-1-yl)pyridin-3-ylprop-2-en-1-ol positions it as a potential lead compound for such therapeutic applications. For instance, studies have shown that pyridine-pyrrolidine hybrids can exhibit inhibitory effects on enzymes involved in signal transduction pathways relevant to neurodegenerative diseases.

One of the most compelling aspects of this compound is its potential to interact with multiple targets. The pyrrolidinyl group, known for its ability to mimic natural amino acid residues, can facilitate binding to protein receptors with high specificity. Meanwhile, the pyridine moiety provides an additional site for interaction, allowing for the design of molecules with dual or multi-target activity. This dual functionality is particularly advantageous in the treatment of complex diseases where modulation of multiple pathways is required.

Recent advancements in computational chemistry have enabled more efficient screening of candidate compounds like 3-6-(pyrrolidin-1-yl)pyridin-3-ylprop-2-en-1-ol. Molecular docking simulations and virtual screening have been employed to predict binding affinities and identify optimal lead structures before experimental validation. These computational approaches have significantly reduced the time and cost associated with drug discovery, allowing researchers to focus on the most promising candidates.

The synthesis of 3-(6-(pyrrolidin-l -yl)pyridin-l -yl)prop-l -en-l -ol involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key steps typically include condensation reactions between appropriately substituted pyridine derivatives and pyrrolidine precursors, followed by functional group modifications to introduce the propenyl side chain. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to enhance reaction efficiency and selectivity.

In vitro studies have begun to elucidate the biological profile of CAS No: 2229644 36 2. Initial assays suggest that this compound exhibits moderate activity against certain enzymes implicated in inflammation and cancer progression. Notably, its ability to inhibit lipoxygenase enzymes has been observed in preliminary tests, indicating potential therapeutic benefits in managing inflammatory conditions. Additionally, interactions with G-protein coupled receptors (GPCRs) relevant to neurological function have been noted, warranting further investigation.

The pharmacokinetic properties of 3-(6-(pyrrolidin-l -yl)pyridin-l -yl)prop-l -en-l -ol are also under scrutiny. Preliminary data suggest that the compound exhibits reasonable oral bioavailability and metabolic stability in preclinical models. These characteristics are crucial for evaluating its suitability for clinical development. Moreover, its solubility profile appears favorable for formulation into oral or injectable dosage forms, expanding its potential therapeutic applications.

Future research directions include exploring analogs of this compound with modified substituents to enhance potency and selectivity. Structure-based drug design approaches will play a pivotal role in optimizing these analogs by providing insights into molecular interactions at the atomic level. Collaborative efforts between synthetic chemists and biologists are essential for translating these findings into tangible therapeutic outcomes.

The broader significance of compounds like CAS No: 2229644 36 2 lies in their contribution to expanding the chemical space available for drug discovery. By introducing novel scaffolds and functional groups, they challenge existing paradigms in medicinal chemistry and open doors to innovative therapeutic strategies. As research progresses, it is anticipated that more derivatives will emerge with improved pharmacological profiles suitable for addressing unmet medical needs.

In conclusion,3-(6-(pyrrolidin-l -yl)pyridin-l -yl)prop-l -en-l -ol (CAS No: 2229644 36 2) represents a promising entity in pharmaceutical research due to its unique structural features and potential biological activities. Its investigation not only advances our understanding of molecular interactions but also holds promise for developing novel treatments across multiple disease areas. Continued exploration into its chemical space will undoubtedly yield valuable insights and contributions to human health.